Cas no 114781-07-6 (Octanoic acid,2-amino-2-ethyl-)

Octanoic acid,2-amino-2-ethyl- structure
114781-07-6 structure
Product Name:Octanoic acid,2-amino-2-ethyl-
CAS No:114781-07-6
MF:C10H21NO2
MW:187.27924323082
CID:130459
PubChem ID:13956166
Update Time:2025-04-19

Octanoic acid,2-amino-2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,2-amino-2-ethyl-
    • 2-AMINO-2-ETHYLOCTANOIC ACID
    • 2‐AMINO‐2‐ETHYLOCTANOIC ACID
    • FT-0690319
    • FT-0691530
    • alpha-hexyl-alpha-amino-n-butyric acid
    • SCHEMBL23829640
    • DTXSID70921495
    • AKOS006294688
    • 114781-07-6
    • 2-Amino-2-ethyl octanoic acid
    • FT-0690346
    • Benzenebutanoicacid,3-bromo-
    • Inchi: 1S/C10H21NO2/c1-3-5-6-7-8-10(11,4-2)9(12)13/h3-8,11H2,1-2H3,(H,12,13)
    • InChI Key: NKBJUCYPZSRVDF-UHFFFAOYSA-N
    • SMILES: OC(C(CC)(CCCCCC)N)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32

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